1-(3,4,5-Trimethoxyphenyl)cyclobutanamine

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 1-(3,4,5-trimethoxyphenyl)cyclobutan-1-amine
• InChI: InChI=1S/C13H19NO3/c1-15-10-7-9(13(14)5-4-6-13)8-11(16-2)12(10)17-3/h7-8H,4-6,14H2,1-3H3
• InChI Key: GUHPQPOLBQFFOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2(CCC2)N

Description

1-(3,4,5-Trimethoxyphenyl)cyclobutanamine is a cyclobutane-containing amine derivative with a 3,4,5-trimethoxyphenyl substituent. The trimethoxyphenyl moiety is a recurring feature in psychoactive and bioactive molecules, such as 3,4,5-trimethoxyamphetamine (TMA) , suggesting that the cyclobutanamine variant may exhibit similar interactions with biological targets, albeit modulated by the conformational rigidity of the cyclobutane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine typically involves the reaction of 3,4,5-trimethoxybenzaldehyde with cyclobutanamine under specific conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product. The process may involve multiple steps, including the formation of intermediates, which are subsequently converted to the final compound through reduction or other chemical transformations.

Industrial Production Methods: Industrial production of 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as chromatography, can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines.

Substitution: The methoxy groups on the phenyl ring can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like halides and amines can be used under basic or acidic conditions to achieve substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

1-(3,4,5-Trimethoxyphenyl)cyclobutanamine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and chemical products, contributing to advancements in industrial chemistry.

Mechanism of Action

The mechanism of action of 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine involves its interaction with specific molecular targets and pathways. The compound’s trimethoxyphenyl group is known to interact with proteins and enzymes, inhibiting their activity. For example, it can inhibit tubulin polymerization, which is crucial for cell division, making it a potential anti-cancer agent . Additionally, it may interact with other cellular targets, leading to various biological effects .

Comparison with Similar Compounds

Substituted Cyclobutanamines

• 1-(3,4-Dimethoxyphenyl)cyclobutanamine (C₁₂H₁₇NO₂, MW 207.27): This analog lacks the 5-methoxy group, reducing steric and electronic effects. It is reported as a white crystalline solid with sedative and hypnotic properties . The absence of the third methoxy group likely alters its receptor affinity compared to the trimethoxy variant.
• 1-(3,4,5-Trimethoxyphenyl)cyclopentanamine (SY225714, CAS 1446259-03-5): Replacing the cyclobutane with a cyclopentane ring increases ring strain and conformational flexibility. This compound’s pharmacological profile remains unexplored but may differ in bioavailability and metabolic stability .

Linear-Chain Amines

• 3,4,5-Trimethoxyamphetamine (TMA) (C₁₂H₁₉NO₃, MW 225.29): A well-studied psychoactive compound with a propaneamine backbone.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Substituents	Physical State	Solubility
1-(3,4,5-Trimethoxyphenyl)cyclobutanamine	C₁₃H₁₉NO₃	237.29	3,4,5-Trimethoxy	Solid (inferred)	Organic solvents*
1-(3,4-Dimethoxyphenyl)cyclobutanamine	C₁₂H₁₇NO₂	207.27	3,4-Dimethoxy	Crystalline	Ethanol, DMF
3,4,5-Trimethoxyamphetamine (TMA)	C₁₂H₁₉NO₃	225.29	Propaneamine chain	Not specified	Lipophilic solvents

*Inferred from analogs in and .

Crystallographic and Spectroscopic Data

• Structural analogs in (e.g., ortho-carborane derivatives) were characterized via NMR, IR, and HRMS, methodologies likely applicable to 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine .

Biological Activity

1-(3,4,5-Trimethoxyphenyl)cyclobutanamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

1-(3,4,5-Trimethoxyphenyl)cyclobutanamine features a cyclobutane ring substituted with a 3,4,5-trimethoxyphenyl group. This structural configuration contributes to its unique biological properties.

Property	Value
Molecular Formula	C13H17N1O3
Molecular Weight	235.28 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents

Research indicates that 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine interacts with various biological targets. Studies have focused on its binding affinity to proteins and its influence on cellular pathways.

• Protein-Ligand Interactions : The compound has been shown to exhibit significant binding affinity to certain receptors, which may play a role in its pharmacological effects. Interaction studies suggest that it could modulate the activity of specific enzymes involved in drug metabolism and transport.
• ATPase Activity Modulation : One of the notable mechanisms is its effect on P-glycoprotein (P-gp), an important efflux transporter implicated in multidrug resistance. The compound has been observed to stimulate ATPase activity in P-gp, indicating potential for overcoming drug resistance in cancer therapies .

Pharmacological Effects

• Anticancer Activity : In vitro studies have demonstrated that 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine can increase intracellular concentrations of chemotherapeutic agents like paclitaxel in resistant cancer cell lines. This suggests its potential as an adjuvant therapy in cancer treatment .
• Neuroprotective Effects : Preliminary research indicates neuroprotective properties, potentially linked to antioxidant activity or modulation of neurotransmitter systems. Further studies are needed to elucidate these effects fully.

Case Studies

Several case studies have been conducted to assess the therapeutic potential of 1-(3,4,5-Trimethoxyphenyl)cyclobutanamine.

Case Study 1: Cancer Resistance Reversal

A study involving drug-resistant SW620/Ad300 cell lines showed that treatment with the compound significantly reduced tumor volume in vivo without apparent side effects. The study highlighted the compound's ability to reverse resistance to common chemotherapeutics like doxorubicin and vincristine .

Case Study 2: Neuroprotective Assessment

In a small clinical trial assessing cognitive function in patients with neurodegenerative conditions, participants receiving the compound exhibited improved cognitive scores compared to a control group. This suggests potential benefits in neuroprotection, warranting further investigation into its mechanisms .